1-((5-Methylisoxazol-4-yl)methyl)piperidine-4-carbonitrile
Overview
Description
“1-((5-Methylisoxazol-4-yl)methyl)piperidine-4-carbonitrile” is a compound that contains an isoxazole ring and a piperidine ring . Isoxazole is a five-membered heterocycle with one oxygen atom and one nitrogen atom at adjacent positions . Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms . Both isoxazole and piperidine are important synthetic fragments for designing drugs .
Molecular Structure Analysis
The molecular structure of “1-((5-Methylisoxazol-4-yl)methyl)piperidine-4-carbonitrile” is characterized by the presence of an isoxazole ring and a piperidine ring . The substitution of various groups on the isoxazole ring can impart different activities .Scientific Research Applications
Medicinal Chemistry
The compound belongs to the isoxazole family, which is known for its wide spectrum of biological activities and therapeutic potential . Isoxazole derivatives have been studied for their potential as analgesics, anti-inflammatory agents, anticancer agents, antimicrobials, antivirals, anticonvulsants, antidepressants, and immunosuppressants .
Synthetic Chemistry
The compound can be used in the development of new synthetic strategies and designing of new isoxazole derivatives . The substitution of various groups on the isoxazole ring imparts different activity, providing a rich source of new compounds having promising biological activities .
Herbicidal Activities
A series of novel compounds similar to “1-((5-Methylisoxazol-4-yl)methyl)piperidine-4-carbonitrile” were synthesized as potential lead compounds of inhibitors targeting D1 protease in plants . These compounds showed moderate to good herbicidal activities .
D1 Protease Inhibitor
The compound can be used as a potential inhibitor for targeting D1 protease in plants . D1 protease is a carboxyl-terminal processing protease in plants, which is essential for the assembly of the PSII reaction center .
Fungicidal Activity
Isoxazole derivatives similar to “1-((5-Methylisoxazol-4-yl)methyl)piperidine-4-carbonitrile” have been tested for fungicidal activity against various fungi . The compounds having halogen and methoxy groups emerged as good antifungals .
Corrosion Inhibition
Although specific data for “1-((5-Methylisoxazol-4-yl)methyl)piperidine-4-carbonitrile” is not available, similar compounds have been studied for their corrosion inhibition properties . This suggests potential applications in materials science and engineering.
Future Directions
The development of new synthetic strategies and designing of new isoxazole and piperidine derivatives should be based on the most recent knowledge emerging from the latest research . This could provide a low-height flying bird’s eye view of isoxazole and piperidine derivatives to the medicinal chemists for the development of clinically viable drugs .
properties
IUPAC Name |
1-[(5-methyl-1,2-oxazol-4-yl)methyl]piperidine-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O/c1-9-11(7-13-15-9)8-14-4-2-10(6-12)3-5-14/h7,10H,2-5,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWHUQVBKPRUKAX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)CN2CCC(CC2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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